molecular formula C9H13F6N3O4S2 B068468 1-Ethyl-2,3-dimethylimidazolium Bis(trifluoromethanesulfonyl)imide CAS No. 174899-90-2

1-Ethyl-2,3-dimethylimidazolium Bis(trifluoromethanesulfonyl)imide

Cat. No.: B068468
CAS No.: 174899-90-2
M. Wt: 405.3 g/mol
InChI Key: XDJYSDBSJWNTQT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-Ethyl-2,3-dimethylimidazolium Bis(trifluoromethanesulfonyl)imide is a useful research compound. Its molecular formula is C9H13F6N3O4S2 and its molecular weight is 405.3 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

  • Vapor Pressure and Thermodynamic Properties : Rocha et al. (2014) studied the vapor pressures of various ionic liquids including 1-ethyl-3-propylimidazolium bis(trifluoromethylsulfonyl)imide. They observed that the enthalpy and entropy of vaporization presented a higher value for this compound, indicating its higher volatility due to its asymmetric character, which affects the electrostatic interactions between the ionic pairs (Rocha et al., 2014).

  • Crystal Structures : Holbrey et al. (2004) examined the crystal structures of similar ionic liquids, noting that the anion in 1,3-dimethylimidazolium adopts an unusual cis-geometry due to specific hydrogen-bonds, which significantly impacts their physical properties (Holbrey et al., 2004).

  • Thermal and Surface Properties : Wu et al. (2012) investigated the density, surface tension, and thermal expansion coefficient of several bis(trifluoromethanesulfonyl)imide-based ionic liquids, including 1-ethyl-3-pentylimidazolium bis(trifluoromethanesulfonyl)imide. Their findings are essential for understanding the physical behavior of these liquids under various temperature conditions (Wu et al., 2012).

  • Electrochemical Behavior in Battery Applications : Nádherná et al. (2009) demonstrated the suitability of ionic liquids, including 1-butyl-2,3-dimethylimidazolium bis(trifluoromethanesulfonyl)imide, as electrolytes for Li2FeSiO4 cathodes in lithium-ion batteries at elevated temperatures. This study highlights the potential of these ionic liquids in improving battery safety and performance (Nádherná et al., 2009).

  • Polymer Electrode Synthesis : Sandoval et al. (2014) researched the electrochemical properties of poly(3,4-ethylenedioxythiophene) synthesized in various ionic liquids, including 1-ethyl-2,3-dimethylimidazolium bis(trifluoromethylsulfonyl)imide. Their findings are crucial for developing advanced materials for electronics and energy storage applications (Sandoval et al., 2014).

Mechanism of Action

Target of Action

1-Ethyl-2,3-dimethylimidazolium Bis(trifluoromethanesulfonyl)imide, also known as bis(trifluoromethylsulfonyl)azanide;1-ethyl-2,3-dimethylimidazol-3-ium, is a class of electrolytic materials . Its primary targets are the components of lithium-ion batteries, specifically the anode, cathode, and electrolyte . These components play a crucial role in the charge-discharge cycle of the battery .

Mode of Action

The compound interacts with its targets by serving as an electrolyte in lithium-ion batteries . It facilitates the movement of ions between the anode and cathode during the charge-discharge cycle . This interaction results in the efficient transfer of electric charge, which is essential for the functioning of the battery .

Biochemical Pathways

The affected pathway is the electrochemical process that occurs in lithium-ion batteries . The compound, acting as an electrolyte, enables the flow of lithium ions from the anode to the cathode during discharge and vice versa during charging . The downstream effects include the generation of electric current that can be used to power electronic devices .

Pharmacokinetics

While the term “pharmacokinetics” typically applies to the ADME (Absorption, Distribution, Metabolism, Excretion) properties of drugs in the body, in this context, it refers to the behavior of the compound in the battery system. The compound’s properties, such as its purity and physical form , can impact its performance as an electrolyte.

Result of Action

The result of the compound’s action is the efficient functioning of lithium-ion batteries . By facilitating the movement of ions, the compound enables the battery to generate an electric current . This current can then be used to power various electronic devices .

Action Environment

The action of the compound can be influenced by environmental factors such as temperature . For instance, the compound is typically stored in an inert atmosphere at room temperature . Changes in these conditions could potentially affect the compound’s efficacy as an electrolyte and its stability .

Safety and Hazards

This compound is classified as Acute Tox. 3 Oral - Eye Dam. 1. It can cause skin irritation (H315) and serious eye irritation (H319). Precautionary measures include washing skin thoroughly after handling, wearing protective gloves/eye protection, and seeking medical advice if skin or eye irritation persists .

Future Directions

1-Ethyl-2,3-dimethylimidazolium Bis(trifluoromethanesulfonyl)imide is currently targeted for applications in next-generation low-power electronics and optoelectronic devices . It is also being studied for use in lithium-ion battery electrolytes .

Properties

IUPAC Name

bis(trifluoromethylsulfonyl)azanide;1-ethyl-2,3-dimethylimidazol-3-ium
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H13N2.C2F6NO4S2/c1-4-9-6-5-8(3)7(9)2;3-1(4,5)14(10,11)9-15(12,13)2(6,7)8/h5-6H,4H2,1-3H3;/q+1;-1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XDJYSDBSJWNTQT-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN1C=C[N+](=C1C)C.C(F)(F)(F)S(=O)(=O)[N-]S(=O)(=O)C(F)(F)F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H13F6N3O4S2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID5049235
Record name 1-Ethyl-2,3-dimethylimidazolium bis(trifluoromethylsulfonyl)imide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID5049235
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

405.3 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

174899-90-2
Record name 1-Ethyl-2,3-dimethylimidazolium bis(trifluoromethylsulfonyl)imide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID5049235
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 1-Ethyl-2,3-dimethylimidazolium Bis(trifluoromethanesulfonyl)imide
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
1-Ethyl-2,3-dimethylimidazolium Bis(trifluoromethanesulfonyl)imide
Reactant of Route 2
1-Ethyl-2,3-dimethylimidazolium Bis(trifluoromethanesulfonyl)imide
Reactant of Route 3
1-Ethyl-2,3-dimethylimidazolium Bis(trifluoromethanesulfonyl)imide
Reactant of Route 4
1-Ethyl-2,3-dimethylimidazolium Bis(trifluoromethanesulfonyl)imide
Reactant of Route 5
1-Ethyl-2,3-dimethylimidazolium Bis(trifluoromethanesulfonyl)imide
Reactant of Route 6
Reactant of Route 6
1-Ethyl-2,3-dimethylimidazolium Bis(trifluoromethanesulfonyl)imide
Customer
Q & A

Q1: How does the structure of EMMIM TFSI influence its performance as an electrolyte component?

A1: The research focuses on how EMMIM TFSI molecules arrange themselves at a gold electrode interface under an applied voltage []. The study reveals that EMMIM TFSI exhibits long-range, correlated ionic reconfigurations near the electrode surface. This behavior is influenced by factors like temperature and film thickness, which impact ionic mobility and lead to different out-of-plane ordering configurations []. Understanding these structural rearrangements is crucial as they directly impact charge transport efficiency at the electrode interface, a key aspect of electrolyte performance [].

Q2: What are the limitations of using EMMIM TFSI in practical electrolyte applications based on the current research?

A2: The study highlights that EMMIM TFSI's ionic mobility and film formation are significantly influenced by temperature and film thickness []. For instance, a critical transition in ion mobility is observed in films thicker than three monolayers []. This dependence on external factors like temperature and film thickness could pose challenges in designing electrolytes with consistent and predictable performance across different operational conditions. Further research is needed to explore strategies to mitigate these limitations, such as modifying the chemical structure of EMMIM TFSI or using additives to enhance its stability and performance across a wider range of conditions.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.